Cas no 1805564-27-5 (2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805564-27-5
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4882669
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-3-2-4(9)15-6(7(10)11)5(3)8(12,13)14/h2,7H,1H3
• InChI Key： ZSYZUMMFCHFQPJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1C(F)F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine

Research Brief on 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805564-27-5)

2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805564-27-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its multiple fluorine substitutions, exhibits enhanced metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanistic insights, and applications in medicinal chemistry.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine involves multi-step organic reactions, including fluorination and methoxylation, to achieve the desired functional groups. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have also explored its reactivity and potential as a building block for more complex molecules in drug discovery pipelines.

In pharmacological studies, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in disease pathways. For instance, recent findings suggest its efficacy in targeting kinases and other proteins implicated in cancer and inflammatory diseases. The presence of fluorine atoms enhances its binding affinity and selectivity, thereby improving its therapeutic potential. Preclinical evaluations are ongoing to assess its pharmacokinetics and toxicology profiles.

Beyond its direct therapeutic applications, 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine is also being investigated for its role in agrochemicals. Its structural motifs are found to be effective in pest control formulations, offering a new avenue for sustainable agriculture. The compound's stability under environmental conditions makes it a viable candidate for long-term field applications.

Future research directions include optimizing the synthesis process for scalability, exploring novel derivatives with improved efficacy, and conducting comprehensive clinical trials to validate its therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805564-27-5) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique chemical properties and broad applicability underscore its potential to address unmet medical and agricultural challenges. Continued investment in research and development will be crucial to unlocking its full potential.